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Technical Support Center: Strontium-90
Reference Standards
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Strontium-90 (Sr-90) reference standards. The information is designed to address specific

issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the actual shelf-life of a Strontium-90 reference standard?

A1: For a sealed Strontium-90 (Sr-90) reference standard, such as those provided by the

National Institute of Standards and Technology (NIST), the certified activity value is considered

valid indefinitely within the stated measurement uncertainty.[1] The primary factor governing the

"shelf-life" is the radioactive decay of Sr-90, which has a half-life of approximately 28.8 years.

[1][2] The activity of the standard at any given time can be accurately calculated using the

decay formula. The validity of the certified value is contingent upon the standard being handled

and stored correctly to prevent any evaporation or change in composition.[1] For opened

standards, the practical shelf-life is dependent on proper storage and handling to prevent

chemical changes and contamination.

Q2: My Sr-90 standard is past the expiration date on the certificate. Can I still use it?
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A2: The "expiration date" on a certificate for a radionuclide standard often refers to the period

for which the manufacturer guarantees the certified value without needing to apply a decay

correction. However, for Sr-90, the radioactive decay is a well-characterized and predictable

process. Therefore, you can calculate the current activity of the standard with high accuracy

using the half-life and the reference date on the certificate. As long as the standard has been

stored correctly in its sealed container and shows no signs of physical or chemical alteration, it

can still be used for preparing working standards.

Q3: What is the proper way to store a Sr-90 reference standard solution?

A3: Sr-90 reference standards should be stored in their original sealed container, typically a

borosilicate glass ampoule, in a cool, dry, and well-ventilated place.[2] The storage area must

be properly shielded to protect personnel from beta and bremsstrahlung radiation. It is crucial

to adhere to all local and national regulations for the storage of radioactive materials. For

opened standards, it is recommended to store them in tightly sealed containers at a

temperature between 5 and 65 °C.[2][3]

Q4: What type of container should I use for my working Sr-90 standards?

A4: For acidic solutions of Sr-90, both borosilicate glass and high-density polyethylene (HDPE)

or polypropylene (PP) containers are generally suitable. Glass is inert to acidic solutions, but

strong basic solutions can etch glass over time. Plastic containers have the advantage of being

shatterproof.[4] Regardless of the material, ensure the container has a tight-fitting cap to

prevent evaporation and contamination. It is good practice to periodically check for any signs of

leaching or adsorption by verifying the activity of the working standard.

Troubleshooting Guides
Issue 1: Inconsistent or unexpected measurement results.
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Possible Cause Troubleshooting Step

Improper Counting Geometry

Ensure that the sample is placed in the detector

in a consistent and reproducible manner. For

liquid scintillation counting, ensure the sample is

homogenous and there are no air bubbles.

Instrument Calibration Drift

Recalibrate your counting instrument using a

certified reference standard. Perform regular

quality control checks with a long-lived source to

monitor instrument stability.

Quenching Effects (Liquid Scintillation)

Use a quench curve to correct for chemical or

color quenching in your samples. Ensure that

your sample matrix is compatible with the

scintillation cocktail.

Contamination of Detector or Labware

Perform a background check on your detector.

Clean all labware thoroughly. Use disposable

labware when possible to minimize cross-

contamination.

Incomplete Secular Equilibrium

Sr-90 decays to Yttrium-90 (Y-90), which is also

a beta emitter. For accurate measurement,

ensure that secular equilibrium between Sr-90

and Y-90 has been reached (this takes about 2-

3 weeks).[5]

Issue 2: Apparent loss of activity in a working standard over time.
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Possible Cause Troubleshooting Step

Evaporation

Ensure that the container for your working

standard is tightly sealed. If possible, seal the

cap with paraffin film. Store in a cool

environment to minimize evaporation.

Adsorption to Container Walls

Acidify your working standard solution (e.g., with

0.1 M to 1 M HCl or HNO3) to keep Sr-90 in

solution and minimize adsorption. The addition

of a stable strontium carrier can also help to

reduce adsorption of the radioactive strontium.

Precipitation

Visually inspect the solution for any precipitates.

If precipitation has occurred, the standard is no

longer homogeneous and should be discarded.

Ensure the chemical compatibility of all

components in your working standard solution.

Quantitative Data Summary
The primary quantitative factor affecting the activity of a Strontium-90 reference standard over

time is its radioactive decay.

Parameter Value Reference

Half-life of Strontium-90 28.8 years [1][2]

Annual Decay Rate Approximately 2.4% Calculated

Decay Product Yttrium-90 (Y-90) [1][2]

Half-life of Yttrium-90 64.1 hours [5]

Radiation Emission Beta (β-) particles

Experimental Protocols
Protocol 1: Preparation of a Strontium-90 Working Standard
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This protocol describes the dilution of a certified Sr-90 reference standard to prepare a working

standard.

Materials:

Certified Sr-90 reference standard solution (e.g., NIST SRM).

High-purity dilute nitric acid (HNO3) or hydrochloric acid (HCl) (e.g., 0.1 M).

Stable strontium carrier solution.

Calibrated volumetric flasks and pipettes.

Appropriate personal protective equipment (PPE) and shielding.

Procedure:

Allow the certified Sr-90 reference standard ampoule and the diluent to come to room

temperature.

Carefully score and open the glass ampoule following the manufacturer's instructions,

working in a fume hood or other appropriate ventilated enclosure.

Using a calibrated pipette, transfer a precise volume of the certified standard solution into a

calibrated volumetric flask.

Add a known amount of stable strontium carrier solution to the volumetric flask.

Add the high-purity dilute acid to the flask, bringing the volume close to the calibration mark.

Cap the flask and invert several times to ensure thorough mixing.

Carefully add more diluent to bring the solution to the final volume at the calibration mark.

Mix the solution thoroughly.

Transfer the working standard to a clean, clearly labeled, and tightly sealed storage bottle.
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Calculate the final activity of the working standard, accounting for the dilution factor and the

decay of the original standard to the date of preparation.

Protocol 2: Verifying the Stability of an Opened Sr-90 Standard

This protocol provides a basic workflow for periodically checking the integrity of an opened Sr-

90 standard solution.

Materials:

Opened Sr-90 standard solution.

Liquid scintillation counter or other suitable beta detector.

Scintillation vials and cocktail (if using LSC).

Calibrated pipettes.

Quality control records.

Procedure:

Prepare a counting sample from the opened standard solution using a precise and

reproducible method.

Measure the activity of the sample using a calibrated and stable counting system.

Record the measurement result, including the date, instrument used, and all relevant

counting parameters.

Compare the current measurement with previous measurements of the same standard,

correcting for radioactive decay.

A consistent, decay-corrected activity reading over time indicates that the standard remains

stable. A significant deviation may suggest evaporation, adsorption, or other issues.

Visualizations
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Workflow for Preparing a Sr-90 Working Standard

Start: Obtain Certified Sr-90 Standard

Open Ampoule in Fume Hood

Pipette Precise Volume of Standard

Add Stable Strontium Carrier

Dilute with Acidic Solution in Volumetric Flask

Mix Thoroughly

Transfer to Labeled Storage Bottle

Calculate Final Activity

End: Working Standard Prepared

Click to download full resolution via product page

Caption: Workflow for Preparing a Sr-90 Working Standard.
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Troubleshooting Inconsistent Sr-90 Measurements

Inconsistent Measurement Results

Verify Counting Geometry Recalibrate Instrument Assess Quenching Effects Check for Contamination Ensure Secular Equilibrium

Action: Standardize Sample Placement Action: Perform Calibration Action: Apply Quench Correction Action: Decontaminate Detector/Labware Action: Allow for Y-90 Ingrowth

Click to download full resolution via product page

Caption: Troubleshooting Inconsistent Sr-90 Measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1230875#extending-the-shelf-life-of-strontium-90-
reference-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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